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Cat. No.: B15176714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of nickel

carbide (Ni3C) nanoparticles. It details the intrinsic magnetic characteristics, the influence of

factors such as carbon content and temperature, and the experimental protocols used for their

characterization. This document is intended to serve as a valuable resource for researchers

and professionals working with magnetic nanomaterials in various fields, including drug

development, catalysis, and data storage.

Introduction to the Magnetic Behavior of Ni3C
Nanoparticles
Theoretically, pure, defect-free nickel carbide is considered to be diamagnetic due to the strong

hybridization of Ni and C orbitals.[1][2] However, experimentally synthesized Ni3C

nanoparticles often exhibit a range of magnetic behaviors, including superparamagnetism,

weak ferromagnetism, and spin-glass-like states.[1] This discrepancy arises from the presence

of carbon defects or vacancies in the crystal lattice, which leads to the formation of Ni-rich

regions.[1][2] The magnetic properties of these nanoparticles are significantly influenced by

factors such as particle size, morphology, and carbon content.[3][4]

In some cases, the observed magnetism in Ni3C nanoparticle samples is attributed to the

presence of metallic nickel impurities.[3][4] Studies on Ni/Ni3C core-shell nanoparticles have
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shown that the saturation magnetization decreases as the proportion of the non-ferromagnetic

Ni3C shell increases.[5]

Quantitative Magnetic Properties
The magnetic properties of Ni3C nanoparticles are highly dependent on their composition and

temperature. The following tables summarize key quantitative data from various studies.

Table 1: Magnetic Properties of Ni3Cx Nanoparticles with Varying Carbon Content at 10 K[1][6]

Carbon Content (x)
Saturation Magnetization
(Ms) (emu/g)

Coercivity (Hc) (kOe)

Ni (Pure) - 0.35

0.7 6.6 0.40

1.2 - 0.70

1.5 9.2 1.3

Table 2: Magnetic Properties of Ni3Cx Nanoparticles with Varying Carbon Content at 300 K[1]

[2]

Carbon Content (x)
Saturation Magnetization
(Ms) (emu/g)

Coercivity (Hc) (Oe)

Ni (Pure) 2.4 0

0.7 1.4 20

1.2 1.0 190

1.5 0.5 250

Table 3: Magnetic Properties of Ni/Ni3C Core-Shell Nanoparticles at Room Temperature[5]
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Carburization Time (min) Saturation Magnetization (Ms) (emu/g)

0 (Pure Ni) 46.2

15 41.6

30 38.8

45 37.4

60 35.8

Experimental Protocols
The characterization of the magnetic properties of Ni3C nanoparticles typically involves the

following experimental techniques and protocols.

This method allows for the synthesis of Ni3C nanoparticles with controlled size and

morphology.[3][4]

Precursor Preparation: Nickel nitrate (Ni(NO3)2) is used as the nickel precursor.

Surfactant Addition: Triphenylphosphine oxide (TPPO) is added as a surfactant to control

particle size and prevent agglomeration.[3][4]

Solvent: A high-boiling point polyol, such as tetraethylene glycol (TEG), is used as the

solvent.[3]

Refluxing: The mixture is refluxed at a specific temperature (e.g., 300 °C) for a defined

duration (e.g., 20 minutes) to facilitate the formation of Ni3C nanoparticles.[3][4]

Product Isolation: The resulting nanoparticles are collected, washed, and dried for further

characterization.

The magnetic properties of the synthesized nanoparticles are characterized using

magnetometry techniques.

Vibrating Sample Magnetometry (VSM): VSM is a widely used technique to measure the

magnetic properties of materials.[7][8] The sample is vibrated in a uniform magnetic field,
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and the resulting change in magnetic flux induces a voltage in pickup coils, which is

proportional to the magnetic moment of the sample.[7]

Hysteresis Loop Measurement: The magnetization (M) is measured as a function of the

applied magnetic field (H) at a constant temperature. This provides key parameters such

as saturation magnetization (Ms), coercivity (Hc), and remanent magnetization (Mr).[8]

Superconducting Quantum Interference Device (SQUID) Magnetometry: SQUID

magnetometry is an extremely sensitive technique for measuring magnetic properties.[9]

Zero-Field-Cooled (ZFC) and Field-Cooled (FC) Measurements: These measurements are

crucial for determining the blocking temperature (TB) and identifying phenomena like

superparamagnetism and spin-glass behavior.[9][10]

ZFC: The sample is cooled from room temperature to a low temperature (e.g., 10 K) in

the absence of an external magnetic field. A small magnetic field is then applied, and

the magnetization is measured as the sample is warmed.[10]

FC: The sample is cooled in the presence of an external magnetic field, and the

magnetization is measured as the temperature is lowered.[10]

Visualizations
The following diagrams illustrate the experimental workflows for the synthesis and

characterization of Ni3C nanoparticles.
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Synthesis workflow for Ni3C nanoparticles.
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Magnetic characterization workflow.
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Factors influencing magnetic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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